Cas no 58278-30-1 (3-[bis(2-chloroethyl)amino]benzenesulfonamide)

• Product Name: 3-[bis(2-chloroethyl)amino]benzenesulfonamide
• CAS No: 58278-30-1
• MF: C₁₀H₁₄Cl₂N₂O₂S
• MW: 297.201359272003
• CID: 1609790
• PubChem ID: 3045085
• Update Time: 2025-04-21

3-[bis(2-chloroethyl)amino]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-[bis(2-chloroethyl)amino]benzenesulfonamide
• 58278-30-1
• Benzenesulfonamide, m-(bis(2-chloroethyl)amino)-
• m-(Bis(2-chloroethyl)amino)benzenesulfonamide
• BRN 2985202
• DTXSID10207008

• Inchi： 1S/C10H14Cl2N2O2S/c11-4-6-14(7-5-12)9-2-1-3-10(8-9)17(13,15)16/h1-3,8H,4-7H2,(H2,13,15,16)
• InChI Key： ICLAZKSYPNSCDP-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC=C(C=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 296.01552
• Monoisotopic Mass: 296.015304
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.8

Experimental Properties

• Density: 1.4
• Boiling Point: 486.4°C at 760 mmHg
• Flash Point: 248°C
• Refractive Index: 1.586
• PSA: 63.4